Cas no 2680813-22-1 (tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate
• CAS No: 2680813-22-1
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5636031
• PubChem ID: 165922799
• Update Time: 2025-06-07

tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292322
• 2680813-22-1
• tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate

• Inchi： 1S/C18H21N3O2/c1-12-13(2)21(14-9-7-6-8-10-14)16(15(12)11-19)20-17(22)23-18(3,4)5/h6-10H,1-5H3,(H,20,22)
• InChI Key： ALCDRSPLXITCFZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C(C)=C(C)N1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate

tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate (CAS No. 2680813-22-1)

The compound tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate, identified by the CAS number 2680813-22-1, is a highly specialized organic compound with a complex structure. This compound belongs to the class of carbamates, which are widely used in various industrial and agricultural applications. The molecule features a pyrrole ring substituted with cyano, methyl, and phenyl groups, along with a tert-butyl group attached to the nitrogen atom of the carbamate functional group. This unique combination of substituents imparts distinctive chemical properties to the compound.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Researchers have explored its role as a potential herbicide or fungicide due to its ability to inhibit key enzymatic pathways in plants and pathogens. The cyano group in the structure is particularly significant as it contributes to the compound's electronic properties, enhancing its bioactivity. Additionally, the tert-butyl group provides steric protection, which can improve the compound's stability under environmental conditions.

The synthesis of tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis are readily available, making it feasible for large-scale production. However, precise control over reaction conditions is essential to ensure high yields and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for formulation into various agricultural products. Furthermore, its thermal stability is remarkable, allowing it to withstand processing conditions commonly encountered in industrial settings.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with target enzymes. These studies have provided insights into its mechanism of action and have guided further optimization of its structure for enhanced efficacy. For instance, modifications to the substituents on the pyrrole ring have been shown to significantly affect both the potency and selectivity of the compound.

The environmental impact of tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yl)carbamate has also been a focus of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. This characteristic is advantageous for minimizing ecological risks associated with its use in agriculture.

In conclusion, tert-butyl N-(3-cyano-4,5-dimethyl-1-phenyl-1H-pyrrol-2-yli)carbamate (CAS No. 2680813–22–1) is a promising compound with diverse applications in agrochemicals and related fields. Its unique structure and favorable properties make it an attractive candidate for further development and commercialization.